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Compound of Interest

Compound Name: Dicyclohexyl peroxydicarbonate

Cat. No.: B073708 Get Quote

Technical Support Center: Dicyclohexyl
Peroxydicarbonate
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and use of Dicyclohexyl Peroxydicarbonate (DCPD), with

a specific focus on its incompatibility with amines and metal salts.

Frequently Asked Questions (FAQs)
Q1: What is Dicyclohexyl Peroxydicarbonate (DCPD)?

A1: Dicyclohexyl Peroxydicarbonate is an organic peroxide used as a radical initiator in

polymerization processes, such as for polyolefins and other polymers.[1][2] It is a white solid

powder that is highly sensitive to heat and contamination.[3] Due to its thermal instability, it is

often stored and transported in a water slurry.[3][4]

Q2: What are the primary hazards associated with DCPD?

A2: The main hazards of DCPD are its thermal instability and reactivity. It can undergo a self-

accelerating exothermic decomposition, which can be violent or explosive.[3][4][5] This

decomposition can be triggered by heat, shock, friction, or contact with incompatible materials.

[3][4][5] DCPD is also a strong oxidizing agent, causes skin and serious eye irritation, and may

cause an allergic skin reaction.[4][6][7]
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Q3: Why is DCPD incompatible with amines and metal salts?

A3: Amines and certain metal salts can act as accelerators or promoters for the decomposition

of DCPD.[3][4][5] Contact with these substances can lead to a rapid, uncontrolled, and

potentially explosive decomposition at temperatures much lower than its self-accelerating

decomposition temperature (SADT).[3][4][5]

Q4: What is the recommended storage temperature for DCPD?

A4: DCPD must be stored at or below its "Control Temperature" to prevent decomposition.[4][5]

For technically pure DCPD (91-100%), the control temperature is +10°C, with an emergency

temperature of +15°C.[8] Always refer to the manufacturer's safety data sheet (SDS) for

specific storage temperature requirements for your particular formulation.[9]

Troubleshooting Guide
Issue 1: Accidental contact of DCPD with a metal object (e.g., spatula, container).

Symptoms: Localized heating, discoloration, gas evolution (fizzing), or smoking at the point

of contact.

Immediate Action:

Do not panic, but react quickly.[10]

If safe to do so, immediately and carefully remove the metal object using non-sparking

tools.[4]

Isolate the contaminated material. Place it in a loosely covered plastic container.[4]

Cool the container with a coolant agent like ice or dry ice.[4][5]

If the reaction appears to be accelerating (increasing heat, gas), evacuate the immediate

area and notify emergency services.[4][5]

Prevention:
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Always use non-sparking tools made of materials like polyethylene or stainless steel for

handling DCPD.[11]

Ensure all containers and equipment are clean and free from metallic residues before use.

Issue 2: Unintentional mixing of DCPD with an amine-containing compound.

Symptoms: Rapid temperature increase, vigorous gas evolution, a change in color, and

potentially a violent reaction or explosion.

Immediate Action:

Evacuate the area immediately.[4][5] The reaction can be extremely fast and violent.

Activate the emergency alarm and notify emergency personnel, informing them of the

specific chemicals involved.[10]

Do not attempt to neutralize or clean up the mixture.

Prevention:

Maintain strict segregation of DCPD from all amine-containing compounds in storage and

during experiments.[11]

Thoroughly review all experimental protocols to ensure there is no planned or potential for

inadvertent mixing.

Use separate and clearly labeled equipment for handling peroxides and amines.

Issue 3: DCPD shows signs of decomposition during storage (e.g., bulging container,

discoloration).

Symptoms: The container may be warm to the touch, bulging from gas pressure, or the

material may appear discolored or have a different consistency.

Immediate Action:

Do not move the container if it is significantly bulging or very hot.[12]
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Evacuate the area and notify emergency services immediately.[4][5]

If it is safe to approach, and the container is only slightly warm, attempt to cool it from a

distance with a water spray.[5]

Prevention:

Strictly adhere to the recommended storage temperature.[4][5]

Regularly inspect stored DCPD for any signs of degradation.

Ensure storage areas are well-ventilated and protected from sunlight and other heat

sources.[6][11]

Quantitative Data on DCPD Incompatibility
While specific kinetic data for the decomposition of DCPD with a wide range of amines and

metal salts is proprietary and not readily available in public literature, the following table

summarizes the key thermal stability parameters of DCPD itself. Contamination with

incompatible materials will significantly lower these temperatures.

Parameter Value Reference

Self-Accelerating

Decomposition Temperature

(SADT)

>45-50°C [8]

Control Temperature +10°C [8]

Emergency Temperature +15°C [8]

Melting Point 44-46°C [3]

Decomposition Temperature

(in isolation)
42°C [3]

Note: The SADT is the lowest temperature at which self-accelerating decomposition may occur

with a substance in the packaging. The presence of contaminants like amines or metal salts will

lower this temperature, increasing the risk of a thermal runaway.
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Experimental Protocols
Protocol 1: Screening for Incompatibility using Differential Scanning Calorimetry (DSC)

This protocol outlines a general method for assessing the thermal hazard of DCPD when mixed

with other substances.

Objective: To determine the onset temperature of decomposition for a mixture of DCPD and

a test substance (e.g., an amine or a metal salt).

Materials:

Dicyclohexyl Peroxydicarbonate (as a stabilized slurry)

Test substance (e.g., N,N-dimethylaniline, copper(II) chloride)

High-pressure DSC crucibles

Differential Scanning Calorimeter

Methodology: a. Prepare a low-concentration mixture of DCPD with the test substance (e.g.,

1-5% by weight of the test substance in the DCPD slurry). This should be done on a very

small scale (milligrams) in a controlled environment with appropriate safety measures (blast

shield, remote handling). b. Accurately weigh a small amount (1-5 mg) of the mixture into a

high-pressure DSC crucible. c. Seal the crucible. d. Place the sample crucible and a

reference crucible in the DSC instrument. e. Heat the sample at a constant rate (e.g., 2-5

°C/min) over a temperature range that includes the expected decomposition temperature

(e.g., 20°C to 200°C). f. Record the heat flow as a function of temperature. The onset of a

large exothermic peak indicates the beginning of decomposition.

Analysis: Compare the onset temperature of the mixture to that of pure DCPD. A significant

lowering of the onset temperature indicates an incompatibility.
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Caption: Catalytic decomposition pathway of DCPD.
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Caption: Emergency response for DCPD contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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